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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822

The proper disposal of 3,5-Dimethylcyclohexanone is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. As a flammable liquid and
eye irritant, this compound must be managed as hazardous waste from the moment it is
designated for disposal.[1][2] Improper disposal can lead to significant environmental
contamination and may result in substantial fines and penalties.[3]

This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of 3,5-Dimethylcyclohexanone, designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, ensure all appropriate personal protective
equipment (PPE) is in use and safety measures are in place.

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[4][5] If vapors or aerosols are likely to be generated, respiratory
protection may be required.[6]

» Ventilation: Always handle 3,5-Dimethylcyclohexanone in a well-ventilated area, preferably
within a chemical fume hood.[1][5][6]

« Ignition Sources: As a flammable liquid, it is imperative to keep 3,5-
Dimethylcyclohexanone away from heat, sparks, open flames, and hot surfaces.[1][6] Use
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spark-proof tools and explosion-proof equipment when handling the material.[1][5]

Quantitative Data and Hazard Summary

The following table summarizes the key physical, chemical, and safety data for 3,5-
Dimethylcyclohexanone.

Property Value Source
Chemical Formula CsH140 [21[7]
Molecular Weight 126.20 g/mol [2]
Appearance Colorless to light yellow liquid

Boiling Point 176 °C (349 °F)

Flash Point 54 °C (129 °F)

H226: Flammable liquid and
GHS Hazard Statements vapor; H319: Causes serious [2]

eye irritation

UN Number UN1224 [1]
Hazard Class 3 (Flammable Liquid) [1]
Packing Group 1] [1]

Step-by-Step Disposal Procedure

All laboratory personnel must treat chemical waste, including 3,5-Dimethylcyclohexanone, as
hazardous unless it has been explicitly confirmed to be non-hazardous.[8] The following
procedure aligns with the Resource Conservation and Recovery Act (RCRA) framework, which
governs hazardous waste management from "cradle-to-grave".[8][9][10]

Step 1: Waste Identification and Classification The first step is to classify the waste. Based on
its flash point of 54°C, 3,5-Dimethylcyclohexanone is classified as an ignitable hazardous
waste.[8] It must be handled and disposed of in accordance with federal, state, and local
regulations.[9][11]
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Step 2: Select an Appropriate Waste Container Choose a container that is chemically
compatible with 3,5-Dimethylcyclohexanone. A high-density polyethylene (HDPE) or glass
container is typically suitable. The container must be in good condition, free from leaks or
damage, and have a secure, leak-proof closure.[3][12]

Step 3: Properly Label the Waste Container Proper labeling is essential for safety and
compliance.[13] The label must include:

The words "Hazardous Waste"

The full chemical name: "3,5-Dimethylcyclohexanone” (avoiding abbreviations)

A clear indication of the hazards (e.g., "Flammable," "Irritant”)

The date when waste was first added to the container (accumulation start date)

Step 4: Segregate the Chemical Waste Never mix incompatible chemicals.[3] 3,5-
Dimethylcyclohexanone should be segregated from strong oxidizing agents.[1] Store liquid
organic waste, like this compound, separately from inorganic acids, bases, and oxidizers to
prevent dangerous reactions.[12]

Step 5: Store Waste in a Satellite Accumulation Area (SAA) Store the labeled waste container
in a designated Satellite Accumulation Area (SAA), which must be at or near the point of
generation and under the control of laboratory personnel.[11] The SAA should be a secondary
containment unit, such as a spill tray or a designated cabinet, to contain any potential leaks.
[12] Keep the waste container closed at all times except when adding waste.[11]

Step 6: Arrange for Professional Disposal Hazardous waste cannot be disposed of in the
regular trash or poured down the drain.[3][14] Contact your institution's Environmental Health
and Safety (EHS) department to schedule a pickup.[11] They will arrange for a licensed
hazardous waste disposal company to transport and dispose of the material in compliance with
all regulations.[13]

Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the proper disposal of 3,5-
Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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